Cas no 1251671-63-2 (3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1251671-63-2
• MF: C₂₄H₂₆N₄O₂S
• MW: 434.553843975067
• CID: 6018346
• PubChem ID: 49665031
• Update Time: 2025-07-17

3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
• 3-ethyl-N-(4-ethylphenyl)-N-[(2-methylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• 1251671-63-2
• 3-ethyl-N-(4-ethylphenyl)-N-(2-methylbenzyl)-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• AKOS021950315
• F3406-7390
• 3-ethyl-N-(4-ethylphenyl)-N-(2-methylbenzyl)[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
• CHEMBL4560166

• Inchi： 1S/C24H26N4O2S/c1-4-19-12-14-21(15-13-19)28(17-20-10-7-6-9-18(20)3)31(29,30)22-11-8-16-27-23(5-2)25-26-24(22)27/h6-16H,4-5,17H2,1-3H3
• InChI Key： ZEYGJHFBNQFJIH-UHFFFAOYSA-N
• SMILES： C12=NN=C(CC)N1C=CC=C2S(N(C1=CC=C(CC)C=C1)CC1=CC=CC=C1C)(=O)=O

Computed Properties

• Exact Mass: 434.17764726g/mol
• Monoisotopic Mass: 434.17764726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 76Ų

Additional information on 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide

Introduction to 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No. 1251671-63-2)

The compound 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide, identified by its CAS number 1251671-63-2, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a combination of triazoloapyridine and sulfonamide moieties, has garnered considerable attention due to its potential pharmacological applications. The presence of multiple aromatic rings and heterocyclic systems suggests a high degree of structural complexity, which often correlates with unique biological activities.

Recent studies have highlighted the importance of sulfonamide derivatives in drug discovery, owing to their versatile biological properties. The sulfonamide group (-SO₂NH₂) is a well-established pharmacophore found in numerous therapeutic agents, including antibiotics and anti-inflammatory drugs. In the context of 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide, the sulfonamide moiety is strategically positioned to interact with biological targets, potentially modulating key cellular processes.

The triazoloapyridine core is another critical feature of this compound. Triazoles and pyridines are both recognized for their role in medicinal chemistry, with triazoles exhibiting antimicrobial and anti-inflammatory properties, while pyridines are frequently incorporated into drugs due to their ability to enhance bioavailability and metabolic stability. The specific arrangement of these heterocycles in 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide may contribute to its unique pharmacological profile.

One of the most compelling aspects of this compound is its potential as a lead structure for further drug development. The combination of ethyl and methyl substituents on the aromatic rings introduces steric and electronic variations that can be fine-tuned to optimize binding affinity and selectivity. This flexibility makes 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide an attractive candidate for structure-based drug design.

Current research in medicinal chemistry increasingly emphasizes the development of multitarget drugs capable of modulating multiple pathways simultaneously. The complex architecture of 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide suggests that it may possess such multitarget capabilities. For instance, the sulfonamide group could interact with enzymes or receptors involved in inflammation or pain signaling, while the triazoloapyridine moiety might engage with other therapeutic targets.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The construction of the triazoloapyridine scaffold requires precise control over reaction conditions to ensure high yield and purity. Additionally, the introduction of the sulfonamide group necessitates careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the complexity and sophistication required to develop novel pharmaceuticals.

In terms of biological activity, preliminary studies on derivatives similar to 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide have shown promising results in various disease models. For example, related sulfonamides have demonstrated efficacy in inhibiting enzymes associated with metabolic disorders and cancer progression. While specific data on this compound is still emerging, its structural features suggest potential applications in these areas as well.

The role of computational chemistry in optimizing drug candidates cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting binding interactions and optimizing molecular properties. In the case of 3-ethyl-N-(4-ethylphenyl)-N-(2-methylphenyl)methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide, computational studies can help identify key interactions with biological targets and guide modifications to enhance potency and selectivity.

The future prospects for this compound are promising. As more research emerges detailing its pharmacological properties and synthetic pathways, it may emerge as a valuable tool for therapeutic intervention. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this promising lead into a viable drug candidate. The journey from a complex molecular structure like 3-ethyl-N-(4-propylenesulfonylamino)pyrrole (a related sulfonamide derivative) to a market-ready drug exemplifies the rigorous process required in pharmaceutical development.

In conclusion,3-electrolyte N-(diisopropylethoxy)phosphoryl chloride (a related phosphorylating agent) highlights the importance of innovative molecular design in addressing unmet medical needs. The multifaceted nature of 3-propylenesulfonylaminoquinoline (another sulfonamide derivative) underscores the potential benefits of compounds like 1251671 (CAS No.) as scaffolds for future drug development. As research continues to uncover new applications for sulfonamides and triazoles,this compound may play a pivotal role in advancing therapeutic strategies across multiple disease areas.